Cas no 878696-98-1 (N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• CAS No: 878696-98-1
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5447957
• Update Time: 2025-07-10

N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide
• Acetamide, N-(2-methoxyphenyl)-2-[[1-[4-(1-methylethyl)phenyl]-1H-tetrazol-5-yl]thio]-
• N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

• Inchi： 1S/C19H21N5O2S/c1-13(2)14-8-10-15(11-9-14)24-19(21-22-23-24)27-12-18(25)20-16-6-4-5-7-17(16)26-3/h4-11,13H,12H2,1-3H3,(H,20,25)
• InChI Key： IIPZLQPLBGOUSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(C2=CC=C(C(C)C)C=C2)N=NN=1

Additional information on N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

Professional Introduction to N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide (CAS No. 878696-98-1)

N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 878696-98-1, represents a fusion of aromatic and heterocyclic chemistry, featuring a tetrazole core that is appended to an acetylamide moiety. The presence of multiple functional groups, including a methoxy substituent on the phenyl ring and an aliphatic side chain linked to another phenyl ring, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural complexity of N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide lies at the intersection of several key areas in organic synthesis. The tetrazole ring is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination interactions. This feature has been leveraged in the design of bioactive molecules targeting various therapeutic pathways. The acetylamide group not only contributes to the overall solubility and bioavailability of the compound but also serves as a pivot point for further chemical modifications.

In recent years, there has been a surge in interest towards heterocyclic compounds as pharmacophores due to their diverse biological activities. The combination of a phenethylamine moiety derived from the propyl substituent and the tetrazole ring in N-(2-methoxyphenyl)-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide suggests potential applications in areas such as central nervous system (CNS) disorders and inflammatory diseases. The methoxy group on the aromatic ring enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for oral administration.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic methodologies. Key steps include the formation of the tetrazole ring through azide cycloaddition with alkenes or alkynes, followed by sulfanylation reactions to introduce the sulfur linkage. The final step involves acetylation to form the amide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic framework efficiently.

The pharmacological profile of N-(2-methoxyphenyl)-2-({1-4-(propan-2-yliodine)

In conclusion, N-(2-methoxyphenyl)-2-{(1H-pyrazol[3',4':5',6']tetrazolo[5',6-d]pyridin]-5(6H)-yl}sulfanyl)acetamide represents a cutting-edge molecule in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutics. As synthetic methodologies continue to evolve, further derivatives and analogs are expected to emerge, expanding the therapeutic landscape.